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Compound of Interest

Compound Name: BC11-38

Cat. No.: B15573512 Get Quote

Essential Safety and Handling Guide for BC11-
38
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling BC11-38. The following procedures

are based on standard laboratory practices for research chemicals with unknown

comprehensive hazard profiles.

Chemical and Physical Properties
For research chemicals like BC11-38, a complete hazard profile may not be available. All

handling should proceed with the assumption that the compound is potentially hazardous.
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Property Data

Chemical Name
6,7-Dihydro-3-phenyl-2-(propylthio)thieno[3,2-

d]pyrimidin-4(3H)one

Molecular Formula C₁₅H₁₆N₂OS₂

Molecular Weight 304.43 g/mol

Purity ≥98% (HPLC)

CAS Number 686770-80-9

Solubility
Soluble to 100 mM in DMSO and to 20 mM in

ethanol.

Storage

Store at +4°C. For stock solutions, store at

-80°C for up to 6 months or -20°C for up to 1

month, preferably under a nitrogen atmosphere.

[1]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling BC11-38. The

following PPE is mandatory to minimize exposure.
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Equipment Specification

Eye Protection
Use appropriate safety glasses with side-

shields.

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile) that have been inspected for

integrity before use.

Body Protection
A standard laboratory coat is required. Ensure it

is fully buttoned.

Respiratory Protection

If there is a risk of generating dust or aerosols, a

suitable respirator should be used. All handling

of the solid compound should be performed in a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to these procedural steps is critical for ensuring personnel safety and experimental

integrity.

1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible.

All handling of BC11-38, especially the solid form, must be conducted in a certified chemical

fume hood to prevent inhalation of any dust or aerosols.

2. Reconstitution and Aliquoting:

Before opening the vial, gently tap it to dislodge any material that may have accumulated in

the cap during transit.

When preparing stock solutions, use the batch-specific molecular weight found on the vial

label and Certificate of Analysis.
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Use appropriate solvents such as DMSO or ethanol to dissolve the compound to the desired

concentration.

3. Experimental Use:

When working with cell cultures or other in-vitro systems, handle all solutions containing

BC11-38 within a biological safety cabinet to maintain sterility and containment.

Avoid direct contact with the skin, eyes, and clothing.

4. Spill Management:

In the event of a spill, evacuate the immediate area.

Do not attempt to clean up a significant spill without appropriate training and PPE.

For minor spills, cover with a suitable absorbent material, and collect the waste into a sealed

container for proper disposal.

Emergency First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, begin artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open. Seek immediate medical attention.

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with BC11-38 must be treated as hazardous chemical waste.
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Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and

gloves, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions and contaminated liquid waste in a separate,

sealed, and clearly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Experimental Workflow for Safe Handling of BC11-
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Preparation Phase

Handling & Experimental Phase

Post-Experiment Phase

1. Conduct Risk Assessment

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Chemical Fume Hood

4. Reconstitute BC11-38

5. Perform Experiment

6. Decontaminate Surfaces

Spill Event

Potential Hazard

7. Segregate & Dispose Waste

8. Doff PPE

9. Wash Hands Thoroughly

Execute Spill Response Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of BC11-38 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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